Cas no 139676-73-6 (Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester)

Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester structure
139676-73-6 structure
Product Name:Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester
CAS No:139676-73-6
MF:C15H20FIO2
MW:378.220980644226
CID:1279163
Update Time:2024-08-04

Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester
    • Inchi: 1S/C15H20FIO2/c1-3-5-11(2)6-4-9-19-15(18)13-8-7-12(17)10-14(13)16/h7-8,10-11H,3-6,9H2,1-2H3
    • InChI Key: SYCNLPWTNVWLLD-UHFFFAOYSA-N
    • SMILES: C(OCCCC(C)CCC)(=O)C1=CC=C(I)C=C1F

Computed Properties

  • Exact Mass: 378.0488

Experimental Properties

  • Density: 1.403±0.06 g/cm3(Predicted)
  • Boiling Point: 382.6±32.0 °C(Predicted)
  • PSA: 26.3
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited